7-Piperidin-1-yl-2,1,3-benzoxadiazol-4-amine synthesis protocol
7-Piperidin-1-yl-2,1,3-benzoxadiazol-4-amine synthesis protocol
An In-Depth Technical Guide to the Synthesis of 7-Piperidin-1-yl-2,1,3-benzoxadiazol-4-amine
Introduction: The 2,1,3-Benzoxadiazole Scaffold
The 2,1,3-benzoxadiazole, also known as benzofurazan, represents a privileged heterocyclic scaffold in medicinal chemistry and materials science. Its derivatives, particularly the 7-nitro-2,1,3-benzoxadiazole (NBD) family, are renowned for their fluorescent properties, which are highly sensitive to the local environment.[1] This solvatochromism makes them exceptional tools for developing fluorescent probes to study biological systems, derivatization reagents for analytical chemistry, and components in advanced materials.[1][2][3] The target molecule of this guide, 7-Piperidin-1-yl-2,1,3-benzoxadiazol-4-amine (CAS 842964-23-2), is a diamino-substituted benzoxadiazole. Unlike the more common nitro-amino derivatives, its synthesis requires a nuanced approach involving sequential functionalization of the aromatic core.
This guide presents a robust and logical synthetic protocol for obtaining this specific diamine. The proposed strategy is grounded in the well-established principles of Nucleophilic Aromatic Substitution (SNAr), a cornerstone of heterocyclic chemistry.[4][5][6] We will explore the mechanistic underpinnings of this reaction, provide a detailed experimental workflow, and outline the necessary analytical characterization to validate the final product.
Core Synthetic Strategy: Sequential Nucleophilic Aromatic Substitution (SNAr)
The synthesis of asymmetrically substituted benzoxadiazoles like the target compound is most effectively achieved through a sequential substitution strategy. The logical and most versatile starting material for this purpose is 4,7-dichloro-2,1,3-benzoxadiazole . This precursor contains two leaving groups (chlorine atoms) that can be displaced by nucleophiles.
The core principle of the SNAr mechanism is the addition of a nucleophile to an electron-deficient aromatic ring, forming a resonance-stabilized intermediate known as a Meisenheimer complex, followed by the elimination of a leaving group to restore aromaticity.[5][7] The electron-deficient nature of the benzoxadiazole ring system inherently activates it for this type of transformation.
Our two-step strategy is as follows:
-
Step 1: Selective Mono-substitution. Reaction of 4,7-dichloro-2,1,3-benzoxadiazole with piperidine to yield the intermediate, 4-chloro-7-(piperidin-1-yl)-2,1,3-benzoxadiazole.
-
Step 2: Second Substitution. Reaction of the chlorinated intermediate with an ammonia source to install the C4-amino group, yielding the final product.
The order of these substitutions is critical. The introduction of the first amine (piperidine), an electron-donating group, will deactivate the ring towards subsequent nucleophilic attack. Consequently, the second substitution step requires more forcing conditions (e.g., higher temperature and pressure) to proceed effectively.
Visualizing the Synthetic Workflow
The following diagram outlines the proposed two-step reaction pathway from the starting material to the final product.
Caption: Proposed two-step synthesis via sequential SNAr reactions.
Experimental Protocol: A Step-by-Step Guide
Disclaimer: This protocol is a proposed methodology based on established chemical principles. Researchers should conduct their own risk assessments and optimization studies.
Materials and Reagents
| Reagent/Material | Formula | Molar Mass ( g/mol ) | Notes |
| 4,7-dichloro-2,1,3-benzoxadiazole | C₆H₂Cl₂N₂O | 189.00 | Starting Material |
| Piperidine | C₅H₁₁N | 85.15 | Nucleophile 1 |
| Potassium Carbonate (anhydrous) | K₂CO₃ | 138.21 | Base |
| Ammonium Hydroxide (28-30% aq.) | NH₄OH | 35.04 | Nucleophile 2 Source |
| Acetonitrile (ACN), anhydrous | CH₃CN | 41.05 | Solvent for Step 1 |
| 1,4-Dioxane | C₄H₈O₂ | 88.11 | Solvent for Step 2 |
| Ethyl Acetate (EtOAc) | C₄H₈O₂ | 88.11 | Extraction Solvent |
| Brine (Saturated NaCl solution) | NaCl (aq) | - | Washing Agent |
| Anhydrous Sodium Sulfate | Na₂SO₄ | 142.04 | Drying Agent |
| Silica Gel (230-400 mesh) | SiO₂ | 60.08 | Stationary Phase for Chromatography |
Step 1: Synthesis of 4-chloro-7-(piperidin-1-yl)-2,1,3-benzoxadiazole
-
Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4,7-dichloro-2,1,3-benzoxadiazole (1.89 g, 10.0 mmol, 1.0 eq).
-
Reagent Addition: Add anhydrous potassium carbonate (2.07 g, 15.0 mmol, 1.5 eq) followed by 40 mL of anhydrous acetonitrile.
-
Nucleophile Addition: While stirring, add piperidine (1.0 mL, 10.1 mmol, ~1.0 eq) dropwise at room temperature. A slight excess is acceptable, but a large excess may promote di-substitution.
-
Reaction: Heat the mixture to 60°C and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.
-
Work-up: Cool the reaction to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.
-
Extraction: Dissolve the crude residue in ethyl acetate (50 mL) and wash with water (2 x 30 mL) and brine (1 x 30 mL).
-
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude intermediate.
-
Purification: Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to isolate the pure mono-substituted intermediate.
Step 2: Synthesis of 7-Piperidin-1-yl-2,1,3-benzoxadiazol-4-amine
-
Reaction Setup: In a heavy-walled pressure tube (sealed tube), combine the purified 4-chloro-7-(piperidin-1-yl)-2,1,3-benzoxadiazole from Step 1 (e.g., 1.0 g, 4.2 mmol, 1.0 eq), 1,4-dioxane (10 mL), and concentrated ammonium hydroxide (10 mL, large excess).
-
Reaction: Securely seal the tube and heat the mixture in an oil bath at 110-120°C for 12-18 hours. The development of internal pressure is expected; perform this step behind a blast shield.
-
Work-up: Cool the reaction tube to room temperature completely before opening. Transfer the mixture to a separatory funnel.
-
Extraction: Dilute with water (30 mL) and extract with ethyl acetate (3 x 40 mL).
-
Washing and Drying: Combine the organic extracts and wash with brine (2 x 30 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purification: Purify the crude product via flash column chromatography on silica gel (using a dichloromethane/methanol or ethyl acetate/methanol gradient) to yield the final product as a solid.
Product Validation and Characterization
To confirm the identity and purity of the synthesized 7-Piperidin-1-yl-2,1,3-benzoxadiazol-4-amine, a suite of analytical techniques is essential.
-
Nuclear Magnetic Resonance (NMR) Spectroscopy:
-
¹H NMR: Expect to see characteristic signals for the two aromatic protons on the benzoxadiazole ring (as doublets), distinct signals for the piperidine ring protons, and a broad signal for the primary amine (-NH₂) protons.
-
¹³C NMR: The spectrum should show the correct number of signals corresponding to the 11 unique carbon atoms in the molecule.
-
-
Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HRMS) should be used to confirm the molecular formula (C₁₁H₁₄N₄O) by matching the experimental m/z value of the molecular ion ([M+H]⁺) to the calculated value (219.1240).
-
Infrared (IR) Spectroscopy: Look for characteristic N-H stretching bands for the primary amine (typically two bands in the 3300-3500 cm⁻¹ region) and C-H stretching for the aromatic and aliphatic components.
Conclusion
The synthesis of 7-Piperidin-1-yl-2,1,3-benzoxadiazol-4-amine presents an interesting case of sequential SNAr on a deactivated ring system. The proposed protocol, starting from 4,7-dichloro-2,1,3-benzoxadiazole, offers a logical and robust pathway to this valuable compound. Careful control of stoichiometry in the first step and the use of forcing conditions in the second are paramount to achieving a successful outcome. This guide provides the foundational knowledge and a detailed experimental framework for researchers to synthesize and explore the potential of this and other asymmetrically substituted benzoxadiazole derivatives in their respective fields.
References
-
Constantinescu, T., et al. (2007). Synthesis and fluorescent properties of new derivatives of 4-amino-7-nitrobenzofurazan. ARKIVOC, 2007(xiii), 87-104. Available at: [Link]
-
Santa, T., et al. (2002). Design and synthesis of a hydrophilic fluorescent derivatization reagent for carboxylic acids, 4-N-(4-N-aminoethyl)piperazino-7-nitro-2,1,3-benzoxadiazole (NBD-PZ-NH2), and its application to capillary electrophoresis with laser-induced fluorescence detection. Biomedical Chromatography, 16(8), 523-8. Available at: [Link]
-
Clayden, J., et al. (2021). CH - 22 Nucleophilic Aromatic Substitution. Clayden Chemistry. YouTube. Available at: [Link]
-
Bandyopadhyay, D., & Granados, J. C. (2021). Concerted Nucleophilic Aromatic Substitution Reactions. Angewandte Chemie International Edition, 60(33), 17838-17869. Available at: [Link]
-
LibreTexts Chemistry. (2021). 8.12: Nucleophilic Substitutions on Aromatic Systems. Available at: [Link]
-
Penalver, D., et al. (2019). Concerted Nucleophilic Aromatic Substitution Reactions. Semantic Scholar. Available at: [Link]
-
Mata, C. I., et al. (2019). Preparation and Photophysical Characterization of N-Substituted 7-Nitro-2,1,3-benzoxadiazol-4-amine Derivatives. ACS Omega, 4(1), 1963-1971. Available at: [Link]
-
Jung, M., et al. (2011). Improved synthesis of 4-amino-7-nitrobenz-2,1,3-oxadiazoles using NBD fluoride (NBD-F). Tetrahedron Letters, 52(20), 2615-2617. Available at: [Link]
-
Gawinecki, R., et al. (1997). Synthesis and biology of a 7-nitro-2,1,3-benzoxadiazol-4-yl derivative of 2-phenylindole-3-acetamide: a fluorescent probe for the peripheral-type benzodiazepine receptor. Journal of Medicinal Chemistry, 40(16), 2435-9. Available at: [Link]
Sources
- 1. Preparation and Photophysical Characterization of N‑Substituted 7‑Nitro-2,1,3-benzoxadiazol-4-amine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Design and synthesis of a hydrophilic fluorescent derivatization reagent for carboxylic acids, 4-N-(4-N-aminoethyl)piperazino-7-nitro-2,1,3-benzoxadiazole (NBD-PZ-NH2), and its application to capillary electrophoresis with laser-induced fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Synthesis and biology of a 7-nitro-2,1,3-benzoxadiazol-4-yl derivative of 2-phenylindole-3-acetamide: a fluorescent probe for the peripheral-type benzodiazepine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. youtube.com [youtube.com]
- 5. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
- 6. chem.libretexts.org [chem.libretexts.org]
- 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

